7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid dihydrochloride
Overview
Description
7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid dihydrochloride (7-Amino-THICA-dihydrochloride) is a synthetic derivative of indazole, a heterocyclic aromatic compound. It is a white crystalline solid with a molecular weight of 324.90 g/mol and a melting point of 191-193°C. 7-Amino-THICA-dihydrochloride is a widely used research chemical and has a variety of applications in scientific research and laboratory experiments.
Scientific Research Applications
7-Amino-THICA-dihydrochloride has a variety of applications in scientific research. It is used as a reference compound in pharmacological studies and as a tool to investigate the structure-activity relationships of indazole derivatives. It has also been used to investigate the effects of indazoles on the growth of human cancer cells. Additionally, 7-Amino-THICA-dihydrochloride has been used to study the effects of indazoles on the activity of enzymes involved in the metabolism of drugs and toxins.
Mechanism of Action
7-Amino-THICA-dihydrochloride is believed to act as an agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. Additionally, it has been suggested that 7-Amino-THICA-dihydrochloride may have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
7-Amino-THICA-dihydrochloride has been shown to have antidepressant and anxiolytic effects in animal models. Additionally, it has been shown to reduce inflammation and to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
7-Amino-THICA-dihydrochloride is a widely used research chemical and has a variety of advantages for laboratory experiments. It is easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is non-toxic and has a relatively low cost. However, 7-Amino-THICA-dihydrochloride has some limitations for laboratory experiments. It has a relatively low solubility in water and is not suitable for use in high-throughput assays.
Future Directions
7-Amino-THICA-dihydrochloride has a variety of potential future applications in scientific research. It could be used to investigate the effects of indazoles on the activity of other enzymes involved in drug metabolism. Additionally, it could be used to investigate the effects of indazoles on the growth of other types of cancer cells. Furthermore, 7-Amino-THICA-dihydrochloride could be used to investigate the effects of indazoles on other physiological processes, such as inflammation and neurodegeneration. Finally, it could be used to investigate the effects of indazoles on the activity of other neurotransmitter receptors.
Synthesis Methods
7-Amino-THICA-dihydrochloride can be synthesized from the reaction of 7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid and hydrochloric acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is conducted at a temperature of 70-80°C. The reaction is typically complete within 30 minutes and yields a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid dihydrochloride involves the condensation of 2-aminobenzaldehyde with ethyl acetoacetate to form 2-ethyl-3-(2-aminophenyl)indazole. This intermediate is then reduced to 7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid, which is subsequently converted to its dihydrochloride salt form.", "Starting Materials": [ "2-aminobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 2-ethyl-3-(2-aminophenyl)indazole.", "Step 2: Reduction of 2-ethyl-3-(2-aminophenyl)indazole with ammonium chloride and sodium borohydride to form 7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid.", "Step 3: Conversion of 7-amino-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid to its dihydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS RN |
2763780-54-5 |
Molecular Formula |
C8H13Cl2N3O2 |
Molecular Weight |
254.1 |
Purity |
95 |
Origin of Product |
United States |
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